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Get Quote

Chemical Identity and Confirmed Properties

The table below summarizes the identified properties of Diethyl DL-aspartate (CAS 43101-48-0).

Property Value

CAS Number 43101-48-0 [1] [2] [3]

Molecular Formula C₈H₁₅NO₄ [1] [2] [3]

Molecular Weight 189.21 g/mol [1] [2] [3]

Synonyms DL-Aspartic acid, diethyl ester; Diethyl aspartate [1] [3]

Physical State Liquid [1]

Purity 95% [1]

Density 1.103 g/cm³ (Calculated) [2]

Boiling Point 259.5 °C at 760 mmHg (Calculated) [2]

Flash Point 97.5 °C (Calculated) [2]
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How to Obtain the Missing pKa and Property Data

The core properties you requested, particularly the pKa, are not available in the current search results. Here

are practical steps you can take to acquire this critical data:

Consult Specialized Databases: Access paid scientific databases such as SciFinder or Reaxys,

which are highly comprehensive and more likely to contain experimental pKa values and other
physicochemical data.

Perform Computational Prediction: Use chemical modeling software (e.g., ACD/Labs Percepta,
ChemAxon, Spartan) to calculate predicted pKa values and other properties based on the molecular

structure.
Review Synthetic Literature: Search for original research articles that detail the synthesis or use of

Diethyl DL-aspartate. These papers may contain experimentally determined properties in their
supplementary materials.

The following diagram outlines this recommended workflow for obtaining the missing data:

Missing pKa/Properties Data

Consult Specialized Databases
(SciFinder, Reaxys)

Perform Computational Prediction
(ACD/Percepta, ChemAxon) Review Synthetic Literature

Obtain pKa and
Property Values

Click to download full resolution via product page

Experimental Context and Applications

While specific experimental protocols for measuring Diethyl DL-aspartate's properties are not found in the

search results, some context for its use is available:
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Primary Use: It is described as an aspartic acid derivative used in research as an ergogenic dietary

supplement [3].
Functional Applications: The compound has been studied for its use as a dispersing agent,
emulsifying agent, and antistatic agent [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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